Cas no 20674-02-6 ((7R)-Hydroxy-(8S)-isopropyl-1,5-dimethyl-cyclodeca-1,5-dien)

• Product Name: (7R)-Hydroxy-(8S)-isopropyl-1,5-dimethyl-cyclodeca-1,5-dien
• CAS No: 20674-02-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 2002757
• PubChem ID: 162853340
• Update Time: 2025-04-21

(7R)-Hydroxy-(8S)-isopropyl-1,5-dimethyl-cyclodeca-1,5-dien Chemical and Physical Properties

Names and Identifiers

• (7R)-Hydroxy-(8S)-isopropyl-1,5-dimethyl-cyclodeca-1,5-dien
• 6alpha-hydroxygermacra-1(10),4-diene
• kunzeaol
• (1S,2e,6e,10s)-3,7-dimethyl -10-isopropyl -2,6-cyclodecadien-1-ol
• 20674-02-6
• DB-309664

• Inchi： 1S/C15H26O/c1-11(2)14-9-8-12(3)6-5-7-13(4)10-15(14)16/h6,10-11,14-16H,5,7-9H2,1-4H3/b12-6+,13-10+/t14-,15+/m0/s1
• InChI Key： PXMCURAOQSNMOZ-PHJGOXBOSA-N
• SMILES： O[C@@H]1C=C(C)CCC=C(C)CC[C@H]1C(C)C |c:2,7|

Computed Properties

• Exact Mass: 222.198365449Da
• Monoisotopic Mass: 222.198365449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids